molecular formula C16H23NO3 B8521231 1-[3-(3,4-Dimethoxyphenyl)piperidin-1-yl]propan-1-one CAS No. 62033-62-9

1-[3-(3,4-Dimethoxyphenyl)piperidin-1-yl]propan-1-one

Cat. No.: B8521231
CAS No.: 62033-62-9
M. Wt: 277.36 g/mol
InChI Key: KFOKBYKTEYEHJB-UHFFFAOYSA-N
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Description

1-[3-(3,4-Dimethoxyphenyl)piperidin-1-yl]propan-1-one is a useful research compound. Its molecular formula is C16H23NO3 and its molecular weight is 277.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

62033-62-9

Molecular Formula

C16H23NO3

Molecular Weight

277.36 g/mol

IUPAC Name

1-[3-(3,4-dimethoxyphenyl)piperidin-1-yl]propan-1-one

InChI

InChI=1S/C16H23NO3/c1-4-16(18)17-9-5-6-13(11-17)12-7-8-14(19-2)15(10-12)20-3/h7-8,10,13H,4-6,9,11H2,1-3H3

InChI Key

KFOKBYKTEYEHJB-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)N1CCCC(C1)C2=CC(=C(C=C2)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

260 mg of sodium carbonate were added under a nitrogen atmosphere to a mixture of 500 mg of 3-(3',4'-dimethoxyphenyl)-piperidine in 5 ml of tetrahydrofuran and while cooling the mixture on an ice bath, 0.21 ml of propionyl chloride was added dropwise over 5 minutes. After the temperature rose to room temperature, the mixture was stirred for 11/2 hours and was then poured into 10 volumes of ice and water. The mixture was extracted with methylene chloride and the extracts were washed with water, dried over magnesium sulfate and evaporated to dryness under reduced pressure. The 460 mg of residue was chromatography over silica gel and was eluted with a 6-3-1 cyclohexane-chloroform-triethylamine mixture. The product was crystallized to get 270 mg of amorphous N-propionyl-3-(3',4'-dimethoxyphenyl)-piperidine.
Quantity
260 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.21 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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